Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate

• IUPAC Name: methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate
• InChI: InChI=1S/C12H15NO5/c1-3-17-11(14)7-18-10-6-8(12(15)16-2)4-5-9(10)13/h4-6H,3,7,13H2,1-2H3
• InChI Key: LSARPDFBROSZLT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=CC(=C1)C(=O)OC)N
• Molecular Formula: C12H15NO5
• DSSTOX Substance ID: DTXSID00655953
• Molecular Weight: 253.25 g/mol
• CAS RN: 1096309-38-4

Description

“Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate” is a chemical compound with the molecular formula C12H15NO5.

Synthesis Analysis

The synthesis of this compound involves the reaction of methyl 4-hydroxy-3-methoxybenzoate with ethyl bromoacetate in the presence of K2CO3 and acetone. The reaction is carried out at 65°C for 24 hours.

Molecular Structure Analysis

The molecular structure of “Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate” has been studied and reported in several papers.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate” are not well-documented in the literature.

Scientific Research Applications

• Chemical Reactivity : Ukrainets et al. (2014) studied the cyclization of methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate in the presence of bases. This compound, closely related to Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate, showed exclusive formation of 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, regardless of the base strength used (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014).

• Optical Nonlinear Properties : Abdullmajed et al. (2021) synthesized two Schiff base compounds, including Ethyl (E)-4-((3-ethoxy-2-hydroxybenzylidene)amino)benzoate, by condensing ethyl-4-amino benzoate with other compounds. These compounds displayed significant nonlinear refractive indices and optical limiting properties, making them potential candidates for use as optical limiters (Abdullmajed et al., 2021).

• Photopolymerization Application : Guillaneuf et al. (2010) explored a compound similar to Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate, used as a photoiniferter in nitroxide-mediated photopolymerization. This compound underwent UV irradiation to generate corresponding radicals, showing potential in photopolymerization applications (Guillaneuf et al., 2010).

• Anti-juvenile Hormone Agent : Ishiguro et al. (2003) synthesized a compound, Ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate, as an anti-juvenile hormone agent. This agent induced symptoms of juvenile hormone deficiency in certain insect larvae, suggesting potential use in insect control (Ishiguro, Fujita, Kim, Shiotsuki, & Kuwano, 2003).

• Heterocyclic System Synthesis : Selič, Grdadolnik, & Stanovnik (1997) used a compound similar to Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate in the synthesis of various heterocyclic systems, demonstrating its utility in organic chemistry (Selič, Grdadolnik, & Stanovnik, 1997).

• Synthesis of Isoflavones : Li Yf & Ji Qe (1987) synthesized a series of 2-amino isoflavones using methyl 2-methoxy-5-substituted benzoates. This research demonstrates the use of benzoate derivatives in the synthesis of compounds with potential biological activity (Li Yf & Ji Qe, 1987).

• Estrogen Receptor Modulators : Ela, Issa, & Mansour (2018) detailed the synthesis and structural characterization of a series of methyl 4-[2-(cyclized amino)ethoxy]benzoate esters. These intermediates are key in synthesizing selective estrogen receptor modulators (Ela, Issa, & Mansour, 2018).

• Liquid Crystal Research : Meng et al. (1996) studied the interaction between azo and BEM side groups in amorphous polymers, with BEM being closely related to Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate. This study contributes to our understanding of amorphous polymers in optical storage technologies (Meng, Natansohn, Barrett, & Rochon, 1996).

Mechanism of Action

The mechanism of action of “Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate” is not well-documented in the literature.

Safety and Hazards

The safety data sheet for “Methyl 4-amino-3-(2-ethoxy-2-oxoethoxy)benzoate” suggests that it should be handled with care. It should not come into contact with the eyes, skin, or clothing, and inhalation or ingestion should be avoided.